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Compound of Interest

Compound Name: Testosterone acetate

CAS No.: 1045-69-8

Cat. No.: B1681273

Get Quote

Executive Summary & Core Directive
Testosterone Acetate (CAS 1045-69-8) is a DEA Schedule III Controlled Substance and a

potential environmental endocrine disruptor. Disposal is governed by a complex intersection of

DEA (security) and EPA (environmental) regulations.

The Golden Rule of Compliance: Under the EPA's Management Standards for Hazardous

Waste Pharmaceuticals (40 CFR Part 266 Subpart P), hazardous waste pharmaceuticals that

are also DEA-controlled substances are conditionally exempt from RCRA hazardous waste

regulations provided they are managed and destroyed in compliance with DEA regulations.[1]

Immediate Action Items:

STOP: Do not dispose of Testosterone Acetate down the drain (sewer ban).

STOP: Do not place in standard chemical waste streams without EHS consultation.

ACTION: Segregate all testosterone waste from general laboratory waste immediately.
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Regulatory Framework & Chemical Safety[2][3][4]
Chemical Profile

Property Data Relevance to Disposal

CAS Number 1045-69-8
Identifier for waste manifesting.

[2]

DEA Status Schedule III
Requires strict Chain of

Custody (21 CFR 1317).

Carcinogenicity Group 2A (IARC)
Requires handling as a "Select

Carcinogen" (OSHA).

Solubility
Low in water; High in organic

solvents

"Sewering" is physically

ineffective and illegal.

Flash Point >100°C (typically)

Combustible; incineration is

the preferred destruction

method.

The Regulatory Intersection (EPA vs. DEA)
The primary challenge in disposing of Testosterone Acetate is its dual status.

DEA Requirement: The substance must be rendered "non-retrievable" to prevent diversion.

[3][4][5]

EPA Requirement: The substance must not enter the water supply.

The "Subpart P" Exemption: As per , if your facility operates under Subpart P, you are exempt

from RCRA hazardous waste coding (e.g., D001, U-lists) for this specific waste if it is

combusted at a permitted waste combustor.[2] This streamlines the process: Compliance with

DEA destruction standards generally satisfies EPA requirements.

Waste Categorization Logic
Before disposal, you must categorize the waste stream to select the correct protocol.[6]
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Identify Testosterone Acetate Waste

Is it Unused/Expired
Pure Substance?

Is it a Mixture/Solution
(e.g., HPLC Waste)?

No

PROTOCOL A:
Reverse Distribution

Yes

Is it Trace Residue
(Empty Vials/Syringes)?

No

PROTOCOL B:
Witnessed Destruction

(On-Site or Hauler)

Yes

PROTOCOL C:
Sharps/Biohazard
(If 'RCRA Empty')

Yes

Click to download full resolution via product page

Figure 1: Decision matrix for selecting the appropriate disposal protocol based on waste form.

Detailed Disposal Protocols
PROTOCOL A: Reverse Distribution (Stock Inventory)
Best for: Expired, unwanted, or off-spec pure substance in original containers.[2] Mechanism:

Transfer of custody to a DEA-registered Reverse Distributor.[7][8]

Inventory Reconciliation: Verify the exact weight/count of the substance against your DEA

usage logs. Any discrepancy must be resolved before transfer.

Vendor Selection: Contact a licensed Reverse Distributor (e.g., PharmaLink, Stericycle).[2]
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Documentation:

Since Testosterone Acetate is Schedule III, a DEA Form 222 is not required.[2]

Transfer is documented via Invoice/Bill of Lading.

The invoice must confirm: Name of substance, dosage form, strength, quantity, and date

of transfer.[2]

Packing: Seal containers in tamper-evident packaging provided by the distributor.

Record Retention: Keep the signed receipt/invoice for 2 years (minimum) to satisfy DEA

audits.

PROTOCOL B: Experimental Mixtures (Liquid Waste)
Best for: Reaction mixtures, HPLC effluents, or dissolved aliquots.[2] Challenge: Reverse

distributors often reject liquids. You must use a "Witnessed Destruction" workflow or a

specialized hazardous waste hauler.

Segregation: Collect waste in a dedicated container labeled: "Hazardous Waste - Contains

Controlled Substance (Testosterone Acetate)."

Do not mix with general organic solvents if possible, to minimize volume.[2]

On-Site Denaturing (If permitted by local EHS):

Method: Use a chemical digestion kit (e.g., Rx Destroyer, Cactus Sink) containing

activated carbon and a hardener.[2]

Witnessing: Two authorized employees must witness the addition of the waste to the

matrix.[9]

Logging: Record the destruction on DEA Form 41 (Registrant Record of Controlled

Substances Destroyed).[10][3][7]

Off-Site Destruction (Preferred):
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Contract a hazardous waste hauler licensed for controlled substances.

The hauler essentially acts as the "witness" and transporter to an incinerator.

Ensure the final destination is a Hazardous Waste Combustor.

PROTOCOL C: Trace Residues & Spills
Best for: Empty vials, syringes, and spill cleanup materials.[2]

Empty Containers:

If the container is "RCRA Empty" (less than 3% by weight remains), it can often be

disposed of in Sharps (if glass/needle) or Red Bag waste, depending on state laws.[2]

Best Practice: Rinse the vial with a solvent (ethanol), add the rinsate to the Protocol B

liquid waste container, and dispose of the glass as non-hazardous glass waste.

Spill Cleanup:

PPE: Nitrile gloves (double gloved), N95 respirator (if powder), safety goggles.[2]

Containment: Cover spill with absorbent pads.

Deactivation: Wipe area with 10% bleach solution, followed by an ethanol wipe.[2]

Disposal: All cleanup materials (pads, gloves) must be treated as Protocol B waste (solid

controlled waste).[2]

Documentation & Chain of Custody[3][8][11][12][13]
Failure to document disposal is the most common cause of audit failure.
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Document Purpose Retention Period

DEA Form 41
Records on-site destruction

(spills, denaturing).[2]
2 Years

Transfer Invoice
Records transfer to Reverse

Distributor (Sched III).
2 Years

Usage Log
"Zeroing out" the inventory

balance.
2 Years

Waste Manifest
EPA tracking for hazardous

waste haulers.
3 Years (RCRA)

Emergency Procedures
In case of Accidental Exposure:

Skin Contact: Wash with soap and water for 15 minutes. Testosterone is absorbed through

the skin.

Eye Contact: Flush with water for 15 minutes.

Inhalation: Move to fresh air.

In case of Loss/Theft:

Immediate: Notify the DEA Field Division Office within 1 business day of discovery.[3]

Form: Complete DEA Form 106 (Report of Theft or Loss of Controlled Substances).[10][3][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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